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Compound of Interest

Compound Name: Bis-aminooxy-PEG1

Cat. No.: B1667425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the chemical properties, safety considerations, and

handling procedures for Bis-aminooxy-PEG1, a bifunctional crosslinker pivotal in

bioconjugation and drug development. The information is intended to ensure its safe and

effective use in a laboratory setting.

Chemical and Physical Properties
Bis-aminooxy-PEG1, also known as 1,2-Bis(aminooxy)ethane, is a short, hydrophilic

polyethylene glycol (PEG) linker containing two terminal aminooxy groups. These reactive

moieties enable the covalent conjugation of molecules containing aldehyde or ketone

functionalities through the formation of a stable oxime bond. This specific and efficient ligation

chemistry is a cornerstone of modern bioconjugation techniques, including the development of

antibody-drug conjugates (ADCs).

Table 1: Physicochemical Properties of Bis-aminooxy-PEG1
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Property Value Source

Chemical Formula C4H12N2O3 Multiple Suppliers

Molecular Weight ~136.15 g/mol Multiple Suppliers

CAS Number 93460-33-4 Multiple Suppliers

Appearance Varies (typically a solid or oil) General knowledge

Solubility

Soluble in water and common

organic solvents such as

DMSO and DMF.

BroadPharm

Purity Typically >95% Multiple Suppliers

Safety and Toxicology
A specific Safety Data Sheet (SDS) for Bis-aminooxy-PEG1 is not readily available in public

databases. However, information from SDSs of structurally related aminooxy-PEG compounds

suggests that it is not classified as a hazardous substance. Nevertheless, as with any chemical

reagent, caution should be exercised.

There is currently no available quantitative toxicological data for Bis-aminooxy-PEG1.

Researchers should handle this compound with the assumption that it is potentially harmful if

ingested, inhaled, or absorbed through the skin.

Table 2: Hazard Identification and Recommended Precautions (Based on Related Compounds)
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Hazard Description
Recommended
Precautions

Acute Toxicity No data available.
Avoid ingestion, inhalation, and

direct skin contact.

Skin Corrosion/Irritation
Not expected to be a primary

irritant.

Wear protective gloves and a

lab coat.

Eye Damage/Irritation May cause eye irritation.
Wear safety glasses or

goggles.

Respiratory Sensitization No data available.
Handle in a well-ventilated

area or a chemical fume hood.

Carcinogenicity No data available. N/A

Handling and Storage
The aminooxy groups in Bis-aminooxy-PEG1 render the molecule highly reactive and

sensitive. Proper handling and storage are critical to maintain its integrity and ensure user

safety.

Key Handling Considerations:

Reactivity: Aminooxy compounds are known for their high reactivity. It is strongly

recommended to use Bis-aminooxy-PEG1 immediately upon receipt, ideally within one

week.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

Ventilation: Handle the compound in a well-ventilated area. For procedures that may

generate aerosols or dust, a chemical fume hood is recommended.

Cross-contamination: Avoid contact with aldehydes and ketones outside of the intended

reaction, as this will consume the reactive aminooxy groups.

Storage:
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Temperature: Store at -20°C in a tightly sealed container.

Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g.,

argon or nitrogen) to minimize degradation from air and moisture.

Experimental Protocols
General Handling and Preparation of Stock Solutions
This protocol outlines the general steps for handling Bis-aminooxy-PEG1 and preparing it for

use in a bioconjugation reaction.

Preparation

Usage

Equilibrate Reagent

Open Vial in Controlled Environment

To room temperature

Weigh Required Amount

Quickly

Dissolve in Anhydrous Solvent

e.g., DMSO or DMF

Store Stock Solution

If not for immediate use
(-20°C, inert gas)

Use in Conjugation Reaction

For immediate use
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Click to download full resolution via product page

Caption: Workflow for preparing Bis-aminooxy-PEG1 stock solutions.

Methodology:

Equilibration: Remove the Bis-aminooxy-PEG1 vial from the -20°C freezer and allow it to

equilibrate to room temperature before opening. This prevents condensation of moisture into

the reagent.

Dispensing: In a controlled environment with low humidity, quickly weigh the desired amount

of the reagent. Due to its reactivity, minimize its exposure to the atmosphere.

Dissolution: Dissolve the weighed Bis-aminooxy-PEG1 in an anhydrous, water-miscible

organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to prepare

a stock solution.

Storage of Stock Solution: If not for immediate use, the stock solution should be stored at

-20°C under an inert gas. Use a syringe with a non-coring needle to withdraw the required

amount for experiments to maintain the inert atmosphere.

Oxime Ligation with an Aldehyde-Containing Molecule
This protocol provides a general method for the conjugation of Bis-aminooxy-PEG1 to a

molecule containing an aldehyde group.

Reactants

Reaction
Bis-aminooxy-PEG1

(in solution)

Mix Reactants

Aldehyde-Molecule
(in buffer)

Incubate
(Room Temperature, 2-4h)

pH 6.5 - 7.5
(Optional: Aniline catalyst) Purify Conjugatee.g., SEC, Dialysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1667425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body
https://www.benchchem.com/product/b1667425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Experimental workflow for oxime bond formation.

Methodology:

Prepare Reactants:

Prepare a solution of the aldehyde-containing molecule in an appropriate amine-free buffer

with a pH between 6.5 and 7.5 (e.g., phosphate-buffered saline).

Prepare the Bis-aminooxy-PEG1 stock solution as described in section 4.1.

Reaction:

Add the Bis-aminooxy-PEG1 stock solution to the solution of the aldehyde-containing

molecule. The molar ratio will depend on the specific application and whether a cross-

linked or singly-conjugated product is desired.

For some reactions, the addition of a catalyst such as aniline can accelerate the rate of

oxime bond formation.

Incubate the reaction mixture at room temperature for 2-4 hours with gentle stirring. The

optimal reaction time may vary and should be determined empirically.

Purification:

Remove the excess, unreacted Bis-aminooxy-PEG1 and other small molecules from the

reaction mixture.

Purification can be achieved using techniques such as size-exclusion chromatography

(SEC), dialysis, or tangential flow filtration (TFF), depending on the nature of the

conjugated product.

Logical Relationships in Safety and Handling
The following diagram illustrates the logical flow of considerations for the safe handling of Bis-
aminooxy-PEG1, from procurement to disposal.
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Safe Handling Lifecycle

Handling Precautions

Procurement & Receipt

Storage
(-20°C, sealed)

Handling

Experimental Use PPE Ventilation Immediate Use

Waste Disposal

Click to download full resolution via product page

Caption: Decision-making flowchart for safe handling of Bis-aminooxy-PEG1.

Conclusion
Bis-aminooxy-PEG1 is a valuable tool in bioconjugation, but its reactive nature necessitates

careful handling and storage. While it is not classified as a hazardous material based on data

from similar compounds, the lack of specific safety and toxicological data warrants the use of

standard laboratory precautions and appropriate personal protective equipment. By following

the guidelines outlined in this document, researchers can safely and effectively utilize Bis-
aminooxy-PEG1 in their experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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